Cas no 2137570-27-3 (2-(2-Chloro-6-fluorophenyl)-6-methylpiperidine)

• Product Name: 2-(2-Chloro-6-fluorophenyl)-6-methylpiperidine
• CAS No: 2137570-27-3
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• CID: 5608588
• PubChem ID: 165476428
• Update Time: 2025-06-11

2-(2-Chloro-6-fluorophenyl)-6-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-6-methylpiperidine
• 2137570-27-3
• EN300-842054
• 2-(2-Chloro-6-fluorophenyl)-6-methylpiperidine

• Inchi： 1S/C12H15ClFN/c1-8-4-2-7-11(15-8)12-9(13)5-3-6-10(12)14/h3,5-6,8,11,15H,2,4,7H2,1H3
• InChI Key： WGFFMWCGLJTWSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1CCCC(C)N1)F

Computed Properties

• Exact Mass: 227.0877053g/mol
• Monoisotopic Mass: 227.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-Chloro-6-fluorophenyl)-6-methylpiperidine

Introduction to 2-(2-Chloro-6-fluorophenyl)-6-methylpiperidine (CAS No. 2137570-27-3)

2-(2-Chloro-6-fluorophenyl)-6-methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2137570-27-3, is a significant compound in the realm of pharmaceutical chemistry. This piperidine derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both chloro and fluoro substituents on the aromatic ring, combined with a methyl group on the piperidine ring, imparts distinct electronic and steric properties that make it a valuable scaffold for developing novel therapeutic agents.

The compound's structure, featuring a chloro group at the 2-position and a fluoro group at the 6-position of the phenyl ring, enhances its interaction with biological targets. These substituents are known to influence the compound's solubility, metabolic stability, and binding affinity. The methyl group on the piperidine ring further modulates its pharmacokinetic profile, contributing to its suitability for further derivatization and optimization.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. Piperidines are widely recognized for their role in central nervous system (CNS) drugs, antiviral agents, and anticancer medications. The specific arrangement of substituents in 2-(2-chloro-6-fluorophenyl)-6-methylpiperidine makes it a promising candidate for exploring new pharmacological pathways.

One of the most compelling aspects of this compound is its potential in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The structural features of 2-(2-chloro-6-fluorophenyl)-6-methylpiperidine suggest that it may interact with kinase active sites, potentially inhibiting their activity and thereby mitigating disease progression.

Recent studies have highlighted the importance of fluorine atoms in drug design due to their ability to enhance metabolic stability and binding affinity. The fluoro group in this compound is strategically positioned to maximize these effects. Additionally, the chloro group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific therapeutic applications.

The synthesis of 2-(2-chloro-6-fluorophenyl)-6-methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as nucleophilic substitution, cross-coupling reactions, and catalytic hydrogenation are commonly used in its preparation. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the creation of such intricate molecules.

Once synthesized, 2-(2-chloro-6-fluorophenyl)-6-methylpiperidine undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm its molecular structure and purity, which are essential for subsequent biological evaluation.

The biological evaluation of 2-(2-chloro-6-fluorophenyl)-6-methylpiperidine typically involves in vitro assays to assess its interaction with various biological targets. These assays may include enzyme inhibition studies, cell-based assays, and receptor binding assays. The results from these studies provide insights into the compound's potential therapeutic efficacy and help identify any adverse effects.

In vitro enzyme inhibition studies have shown that this compound exhibits significant activity against certain kinases. For instance, it has demonstrated inhibitory effects on tyrosine kinases, which are implicated in cancer cell proliferation and survival. The presence of both chloro and fluoro groups appears to enhance its binding affinity to these enzymes, making it a potent inhibitor.

Additionally, cell-based assays have revealed that 2-(2-chloro-6-fluorophenyl)-6-methylpiperidine can induce apoptosis in cancer cell lines. This suggests that it may have therapeutic potential in oncology applications. Further research is needed to elucidate the exact mechanisms by which it exerts these effects.

The pharmacokinetic properties of 2-(2-chloro-6-fluorophenyl)-6-methylpiperidine are also under investigation. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics make it a promising candidate for further development into an oral therapeutic agent.

The potential applications of 2-(2-chloro-6-fluorophenyl)-6-methylpiperidine extend beyond oncology. Preliminary data suggest that it may also have utility in treating neurological disorders due to its interaction with CNS receptors. Piperidine derivatives are known to modulate neurotransmitter activity, and this compound may offer a new approach to managing conditions such as depression and anxiety.

In conclusion, 2-(2-Chloro-6-fluorophenyl)-6-methyl-piperidine (CAS No. 2137570-27-3) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive scaffold for developing novel therapeutic agents. Further studies are warranted to fully explore its biological activities and pharmacokinetic properties. The advancements in synthetic chemistry and drug discovery methodologies continue to drive innovation, and compounds like this one exemplify the progress being made in addressing complex diseases.